Cas no 1018586-68-9 (1-(2,5-dimethylphenyl)propan-1-amine)

• Product Name: 1-(2,5-dimethylphenyl)propan-1-amine
• CAS No: 1018586-68-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD10032946
• CID: 4567618
• PubChem ID: 43198575
• Update Time: 2025-05-20

1-(2,5-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)propan-1-amine
• Benzenemethanamine, α-ethyl-2,5-dimethyl-

• MDL： MFCD10032946
• Inchi： 1S/C11H17N/c1-4-11(12)10-7-8(2)5-6-9(10)3/h5-7,11H,4,12H2,1-3H3
• InChI Key： XPMSOVRYPXMULZ-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C)(N)CC

Computed Properties

• Exact Mass: 163.1361g/mol
• Monoisotopic Mass: 163.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.26g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 247.7±9.0 °C at 760 mmHg
• Flash Point: 102.9±8.5 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(2,5-dimethylphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(2,5-dimethylphenyl)propan-1-amine

Professional Introduction to 1-(2,5-dimethylphenyl)propan-1-amine (CAS No. 1018586-68-9)

1-(2,5-dimethylphenyl)propan-1-amine, with the chemical identifier CAS No. 1018586-68-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its aromatic ring system and amine functional group, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic organic chemistry.

The structural motif of 1-(2,5-dimethylphenyl)propan-1-amine consists of a phenyl ring substituted with two methyl groups at the 2 and 5 positions, linked to a propyl chain that terminates with an amine group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical modifications and functionalizations. The presence of the amine group not only facilitates interactions with other biomolecules but also allows for further derivatization into more complex structures.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring the 1-(2,5-dimethylphenyl)propan-1-amine scaffold. Research has indicated that this molecule may exhibit potential therapeutic effects in several areas, including central nervous system disorders and inflammatory conditions. The dimethylphenyl moiety is known to influence the binding affinity and selectivity of the compound, making it a promising candidate for designing novel pharmacological agents.

One of the most compelling aspects of 1-(2,5-dimethylphenyl)propan-1-amine is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications. For instance, researchers have explored its use in the preparation of ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to modify the structure of 1-(2,5-dimethylphenyl)propan-1-amine allows chemists to fine-tune its properties, optimizing its interactions with biological targets.

The amine group in 1-(2,5-dimethylphenyl)propan-1-amine also makes it a suitable candidate for further functionalization through reductive amination or other coupling reactions. These transformations can lead to the development of new derivatives with enhanced pharmacological activity or improved pharmacokinetic profiles. The synthesis of such derivatives often involves multi-step reactions that highlight the compound's utility as a building block in medicinal chemistry.

In academic research, 1-(2,5-dimethylphenyl)propan-1-amine has been studied for its potential role in modulating neural pathways associated with mood disorders and cognitive function. Preclinical studies have suggested that derivatives of this compound may interact with neurotransmitter systems such as serotonin and dopamine, offering a new avenue for developing treatments for conditions like depression and anxiety. The dimethylphenyl group's ability to influence receptor binding affinities makes it particularly interesting for these applications.

The chemical synthesis of 1-(2,5-dimethylphenyl)propan-1-amine typically involves Friedel-Crafts alkylation followed by reduction steps to introduce the amine functionality. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These methods underscore the compound's importance as a synthetic intermediate and highlight the ongoing efforts to optimize its production.

The pharmaceutical industry has taken note of the potential of 1-(2,5-dimethylphenyl)propan-1-amine as a lead compound for drug discovery. Several companies have initiated programs to explore its derivatives as candidates for treating neurological and inflammatory diseases. The compound's unique structural features and reported biological activity make it an attractive starting point for medicinal chemists seeking to develop novel therapeutics.

The safety profile of CAS No. 1018586-68-9, while not extensively studied compared to commercial drugs, is generally considered favorable based on preliminary toxicology assessments. However, as with any chemical entity intended for pharmaceutical use, rigorous testing is essential to ensure its safety and efficacy before human application. Ongoing research aims to address any potential concerns and establish clear guidelines for its use in drug development.

The future directions for research on 1-(2,5-dimethylphenyl)propan-1-amine include exploring its interactions with additional biological targets and evaluating its potential in combination therapies. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid assessment of large libraries of derivatives. These tools will be instrumental in identifying compounds with optimized pharmacological profiles.

In conclusion, 1-(2,5-dimethylphenyl)propan-1-amine (CAS No. 1018586-68-9) represents a significant compound in pharmaceutical chemistry with diverse applications ranging from synthetic intermediates to potential therapeutic agents. Its unique structural features and reported biological activity make it a valuable asset for drug discovery efforts aimed at treating neurological and inflammatory conditions. As research continues to uncover new possibilities for this molecule, its importance in medicinal chemistry is likely to grow further.